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A comprehensive meta-analysis of key studies investigating the influence of estratetraenol
(EST), a putative human pheromone, on behavior reveals a complex and sometimes
contradictory landscape of findings. This guide synthesizes quantitative data from prominent
studies, offering a clear comparison of their methodologies and results for researchers,
scientists, and drug development professionals. The evidence, while intriguing in some
domains, underscores a need for further rigorous and standardized research to definitively
establish the role of estratetraenol in human chemosignaling.

Comparative Analysis of Key Experimental Findings

The following tables summarize the quantitative data from three key studies that have
examined the behavioral effects of estratetraenol. These studies cover social cognition, sexual
motivation, and perception of attractiveness, providing a broad overview of the current state of
research.
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Detailed Experimental Protocols

A critical evaluation of research findings necessitates a thorough understanding of the
methodologies employed. Below are the detailed protocols for the key studies cited in this
guide.

Oren et al. (2019): Social Cognition and Emotional
Reaction

o Participants: The study included two experiments with 56 and 64 heterosexual men,
respectively.[1] Participants were screened to be healthy, non-smokers, with a normal sense
of smell.[1]

o Stimuli: The experimental stimulus was a 2M solution of estratetraenol in propylene glycol
with 1% eugenol as a masking odor. The control solution consisted of propylene glycol with
1% eugenol.[2]

o Experimental Design: A double-blind, within-subject design was used, with each participant
completing the tasks under both EST and control conditions in two separate sessions a week
apart.[1]

e Procedure: The solutions were applied to a Band-Aid placed on the participants' upper lip. In
the first experiment, participants performed the Interpersonal Perception Task (IPT), which
involves making inferences about relationships and social situations from video clips.[1] In
the second experiment, they rated their emotional reaction to images of romantic touch.[1]

Wu et al. (2022): Sexual Reward Preference

o Participants: 76 heterosexual men participated in the study.[3]

o Stimuli: Estratetraenol (500uM in a 1% v/v clove oil propylene glycol solution) and a control
solution of the carrier alone were used.[3]
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o Experimental Design: The study employed a double-blind, placebo-controlled, within-
participant design, with two experimental sessions separated by a week.[3]

e Procedure: Participants were exposed to the olfactory stimuli via a specialized device. They
then completed a sexual delay discounting task where they had to choose between a
smaller, immediate sexual reward (viewing a sexual picture for a shorter duration) and a
larger, delayed sexual reward (waiting longer to view the same picture for a longer duration).

[3]

Hare et al. (2017): Attractiveness and Gender Perception

» Participants: This study included 94 heterosexual, Caucasian participants (43 male, 51
female) for the attractiveness rating task and 46 of those for the gender perception task.[4]

o Stimuli: The study used androstadienone (AND) and estratetraenol (EST). The specific
concentrations and carrier solutions were not detailed in the provided search results but
followed standard practices.

o Experimental Design: A double-blind, within-subject design was utilized, with participants
exposed to a control scent on one day and a putative pheromone on another.[5]

e Procedure: Participants completed two computer-based tasks. In the first, they rated
photographs of opposite-sex faces for attractiveness and perceived unfaithfulness.[4] In the
second, they indicated the gender of gender-neutral facial morphs.[4]

Visualizing Experimental Workflows

To further clarify the methodologies of the cited studies, the following diagrams illustrate their
experimental workflows.
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Diagram 1: Experimental Workflow for Oren et al. (2019).

Experimental Sessions (Within-Participant)

Session 2 (1 week later):

Exposure to alternate Data Analysis
substance
Sexual Delay Comparison of preference
. . . . for larger-later sexual rewards
Participant Recruitment Discounting Task S i S
Recruitment of I Dogble-blitndl,l d Slesei i
placebo-controfied Exposure to EST or Control
76 heterosexual men
(Counterbalanced)
Experimental Design (Within-Subject)
Day 2:
Exposure to alternate Analysis
substance
Attractiveness Rating Task Comparison of ratings
Participant Pool & : and gender per(;gption
Gender Perception Task between conditions
Recruitment of D°“b'e('ib"”d Day 1:
heterosexual participants procedure Exposure to EST or Control
(male and female) (Counterbalanced)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b030845?utm_src=pdf-body-img
https://www.benchchem.com/product/b030845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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